Cas no 2019766-31-3 (2-cyano-N-methyl-N-(tetrahydro-2H-thiopyran-4-yl)acetamide)

• Product Name: 2-cyano-N-methyl-N-(tetrahydro-2H-thiopyran-4-yl)acetamide
• CAS No: 2019766-31-3
• MF: C₉H₁₄N₂OS
• MW: 198.285260677338
• CID: 5721378
• PubChem ID: 121203625
• Update Time: 2025-06-11

2-cyano-N-methyl-N-(tetrahydro-2H-thiopyran-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS026711877
• 2-cyano-N-methyl-N-(thian-4-yl)acetamide
• 2019766-31-3
• 2-cyano-N-methyl-N-(tetrahydro-2H-thiopyran-4-yl)acetamide
• F1907-7529
• Acetamide, 2-cyano-N-methyl-N-(tetrahydro-2H-thiopyran-4-yl)-

• Inchi： 1S/C9H14N2OS/c1-11(9(12)2-5-10)8-3-6-13-7-4-8/h8H,2-4,6-7H2,1H3
• InChI Key： GZZOBZMIEMUXDE-UHFFFAOYSA-N
• SMILES： S1CCC(CC1)N(C(CC#N)=O)C

Computed Properties

• Exact Mass: 198.08268425g/mol
• Monoisotopic Mass: 198.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 69.4Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 382.3±42.0 °C(Predicted)
• pka: -2.07±0.10(Predicted)

Additional information on 2-cyano-N-methyl-N-(tetrahydro-2H-thiopyran-4-yl)acetamide

Professional Introduction to Compound with CAS No. 2019766-31-3 and Product Name: 2-cyano-N-methyl-N-(tetrahydro-2H-thiopyran-4-yl)acetamide

Compound with the CAS number 2019766-31-3 and the product name 2-cyano-N-methyl-N-(tetrahydro-2H-thiopyran-4-yl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates several key functional groups, including a cyano group, a methyl group, and a tetrahydro-2H-thiopyran ring, which contribute to its distinctive chemical properties and reactivity.

The tetrahydro-2H-thiopyran-4-yl moiety is particularly noteworthy, as it introduces a sulfur-containing heterocyclic ring into the molecular architecture. This type of heterocycle is known for its versatility in biological systems, often serving as a scaffold for various pharmacophores. The presence of the tetrahydro-2H-thiopyran unit in 2-cyano-N-methyl-N-(tetrahydro-2H-thiopyran-4-yl)acetamide suggests that this compound may exhibit significant interactions with biological targets, making it a promising candidate for further exploration in drug discovery.

In recent years, there has been growing interest in the development of novel compounds that incorporate thiopyran derivatives. These derivatives have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The cyano-N-methyl-N-(tetrahydro-2H-thiopyran-4-yl)acetamide structure presents an intriguing combination of functional groups that could potentially modulate biological pathways in a targeted manner.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for the development of new drugs. The cyano group and the methyl group within the molecule can act as pharmacophoric elements, facilitating interactions with specific receptors or enzymes. Furthermore, the tetrahydro-2H-thiopyran ring may contribute to the compound's solubility and bioavailability, which are critical factors in drug design.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry. Heterocycles such as thiopyrans are known for their ability to mimic natural biomolecules and interact with biological systems in unique ways. The structural features of 2-cyano-N-methyl-N-(tetrahydro-2H-thiopyran-4-yl)acetamide align well with these principles, suggesting that it could be a valuable tool for investigating new therapeutic strategies.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the cyano group, the methyl group, and the tetrahydro-2H-thiopyran ring necessitates careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it increasingly feasible to construct complex molecules like this one, enabling researchers to explore new chemical space for drug discovery.

In conclusion, compound with CAS No. 2019766-31-3 and product name 2-cyano-N-methyl-N-(tetrahydro-2H-thiopyran-4-yl)acetamide represents a promising candidate for further investigation in pharmaceutical research. Its unique structural features and potential biological activity make it an attractive molecule for developing new therapeutic agents. As research in this area continues to evolve, compounds like this one are likely to play a crucial role in advancing our understanding of disease mechanisms and developing novel treatments.